Cas no 2228918-90-7 (2,2-difluoro-4-phenylpentan-1-amine)

• Product Name: 2,2-difluoro-4-phenylpentan-1-amine
• CAS No: 2228918-90-7
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5887037
• PubChem ID: 165618642
• Update Time: 2025-06-15

2,2-difluoro-4-phenylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-phenylpentan-1-amine
• EN300-1861480
• 2228918-90-7

• Inchi： 1S/C11H15F2N/c1-9(7-11(12,13)8-14)10-5-3-2-4-6-10/h2-6,9H,7-8,14H2,1H3
• InChI Key： SPKKDJVETFCURG-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(C)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-4-phenylpentan-1-amine

Introduction to 2,2-difluoro-4-phenylpentan-1-amine (CAS No: 2228918-90-7)

2,2-difluoro-4-phenylpentan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228918-90-7, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, presents a promising scaffold for the development of novel bioactive molecules. The presence of both fluorine atoms and a phenyl group in its molecular structure imparts distinct physicochemical properties, making it a valuable candidate for further exploration in drug discovery and synthetic organic chemistry.

The chemical structure of 2,2-difluoro-4-phenylpentan-1-amine consists of a five-carbon chain with fluorine substituents at the second carbon position and a phenyl ring attached to the fourth carbon. The amine functional group at the terminal carbon enhances its reactivity, allowing for diverse chemical modifications. Such structural features are particularly appealing in medicinal chemistry due to their potential to modulate biological targets effectively. The fluorine atoms, known for their ability to influence metabolic stability and binding affinity, add an additional layer of complexity that can be exploited to optimize pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on fluorinated amines as key structural elements in drug candidates. The incorporation of fluorine into pharmaceutical molecules has been widely recognized for its ability to enhance molecular interactions with biological targets, improve metabolic stability, and extend half-life. 2,2-difluoro-4-phenylpentan-1-amine exemplifies this trend, as its design incorporates multiple fluorinated and aromatic functionalities that are often associated with high-affinity binders.

One of the most compelling aspects of 2,2-difluoro-4-phenylpentan-1-amine is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical mediators of numerous cellular processes and are frequently implicated in diseases ranging from cancer to inflammatory disorders. The amine moiety in this compound provides a nucleophilic site that can engage in covalent or non-covalent interactions with enzyme active sites. Furthermore, the electron-withdrawing effect of the fluorine atoms can fine-tune the electronic properties of the molecule, thereby modulating its binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated amines in the development of antiviral agents. The ability of fluorine to stabilize adjacent double bonds and enhance lipophilicity makes it an attractive element for designing molecules that can effectively penetrate viral envelopes or interact with viral proteases. 2,2-difluoro-4-phenylpentan-1-amine could serve as a precursor for synthesizing derivatives with enhanced antiviral activity. For instance, modifications at the phenyl ring or the amine group could lead to compounds that disrupt viral replication cycles or inhibit essential viral enzymes.

The synthesis of 2,2-difluoro-4-phenylpentan-1-amine represents another area of interest within synthetic organic chemistry. Given its complex structure, methodologies for constructing this molecule efficiently and in high yield are crucial for both academic research and industrial applications. Advances in catalytic processes and transition-metal-mediated reactions have enabled more streamlined approaches to fluorinated amine synthesis. These developments not only facilitate access to 2,2-difluoro-4-phenylpentan-1-amine but also provide insights into general strategies for constructing similar motifs in other bioactive molecules.

In conclusion, 2,2-difluoro-4-phenylpentan -1 -amine (CAS No: 2228918 -90 -7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated amines, this compound is poised to play an important role in shaping the future of drug discovery and medicinal chemistry.